Cas no 2580214-16-8 (tert-butyl 9,9-difluoro-5-oxo-1-azaspiro5.5undecane-1-carboxylate)

• Product Name: tert-butyl 9,9-difluoro-5-oxo-1-azaspiro5.5undecane-1-carboxylate
• CAS No: 2580214-16-8
• MF: C₁₅H₂₃F₂NO₃
• MW: 303.344831705093
• MDL: MFCD33019912
• CID: 5672252
• PubChem ID: 155858444
• Update Time: 2025-10-13

tert-butyl 9,9-difluoro-5-oxo-1-azaspiro5.5undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate
• EN300-27150394
• 2580214-16-8
• tert-butyl 9,9-difluoro-5-oxo-1-azaspiro5.5undecane-1-carboxylate

• MDL： MFCD33019912
• Inchi： 1S/C15H23F2NO3/c1-13(2,3)21-12(20)18-10-4-5-11(19)14(18)6-8-15(16,17)9-7-14/h4-10H2,1-3H3
• InChI Key： GMTAYJDXEQYBSR-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C(CCCN2C(=O)OC(C)(C)C)=O)CC1)F

Computed Properties

• Exact Mass: 303.16459992g/mol
• Monoisotopic Mass: 303.16459992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 9,9-difluoro-5-oxo-1-azaspiro5.5undecane-1-carboxylate

tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate (CAS No. 2580214-16-8): A Comprehensive Overview

tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate (CAS No. 2580214-16-8) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The 9,9-difluoro substitution and the 5-oxo functional group contribute to its unique chemical properties and biological activity.

The tert-butyl group in the compound serves as a protective group, enhancing the stability and solubility of the molecule. This makes it particularly useful in various synthetic routes and drug development processes. The 1-azaspiro[5.5]undecane core structure is a key feature that imparts specific conformational flexibility and rigidity, which are crucial for binding to target proteins or receptors.

Recent studies have highlighted the potential of tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Moreover, the compound has shown significant activity against certain types of cancer cells. Research conducted at the National Institutes of Health (NIH) found that tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate can induce apoptosis in human breast cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further explored as a potential anticancer agent.

In addition to its therapeutic potential, tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate has also been studied for its use as a synthetic intermediate in the preparation of other bioactive molecules. Its unique chemical structure allows for facile functionalization and derivatization, making it a valuable building block in organic synthesis.

The synthesis of tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate involves several steps, including the formation of the spirocyclic core and subsequent functional group modifications. One common approach involves the reaction of a suitable spirocyclic precursor with a fluorinating agent followed by oxidation to introduce the 5-oxo group. The final step typically involves esterification with tert-butanol to form the tert-butyl ester.

The physical and chemical properties of tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate have been well-characterized. It is a white crystalline solid with a molecular weight of approximately 374 g/mol. The compound is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability under various conditions has been extensively studied, and it is generally stable under standard laboratory conditions.

In terms of safety and handling, while tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate is not classified as a hazardous material, standard precautions should be taken when handling this compound to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well ventilated area, and following proper disposal procedures.

The future prospects for tert-butyl 9,9-difluoro-5-oxo-1-azaspiro[5.5]undecane-1-carboxylate are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce costs associated with large-scale production.

In conclusion, tert-butyl 9,9-difluoro-5-o xo - 1 - azaspiro [ 5 . 5 ] undecane - 1 - carboxy late (CAS No . 2 5802 14 - 16 - 8) represents an exciting advancement in medicinal chemistry with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and biological activity make it an important molecule for further investigation and development.